Cas no 1533442-36-2 (2-Methyl-3-oxo-3-(oxolan-3-yl)propanal)
1533442-36-2 structure
Product Name:2-Methyl-3-oxo-3-(oxolan-3-yl)propanal
CAS No:1533442-36-2
MF:C8H12O3
MW:156.179082870483
CID:5736749
PubChem ID:90021327
Update Time:2023-11-10
2-Methyl-3-oxo-3-(oxolan-3-yl)propanal Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL15543499
- VFIXBUDHTYRKJD-UHFFFAOYSA-N
- 1533442-36-2
- 2-Methyl-3-oxo-3-(oxolan-3-yl)propanal
- 2-Methyl-3-oxo-3-(tetrahydrofuran-3-yl)propanal
- EN300-1125457
- 3-Furanpropanal, tetrahydro-α-methyl-β-oxo-
-
- Inchi： 1S/C8H12O3/c1-6(4-9)8(10)7-2-3-11-5-7/h4,6-7H,2-3,5H2,1H3
- InChI Key： VFIXBUDHTYRKJD-UHFFFAOYSA-N
- SMILES： O1CCC(C(C(C=O)C)=O)C1
Computed Properties
- Exact Mass: 156.078644241g/mol
- Monoisotopic Mass: 156.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- Density: 1.102±0.06 g/cm3(Predicted)
- Boiling Point: 246.3±35.0 °C(Predicted)
- pka: 6.60±0.20(Predicted)
2-Methyl-3-oxo-3-(oxolan-3-yl)propanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1125457-0.05g |
2-methyl-3-oxo-3-(oxolan-3-yl)propanal |
1533442-36-2 | 95% | 0.05g |
$707.0 | 2023-10-26 | |
| Enamine | EN300-1125457-0.1g |
2-methyl-3-oxo-3-(oxolan-3-yl)propanal |
1533442-36-2 | 95% | 0.1g |
$741.0 | 2023-10-26 | |
| Enamine | EN300-1125457-0.25g |
2-methyl-3-oxo-3-(oxolan-3-yl)propanal |
1533442-36-2 | 95% | 0.25g |
$774.0 | 2023-10-26 | |
| Enamine | EN300-1125457-0.5g |
2-methyl-3-oxo-3-(oxolan-3-yl)propanal |
1533442-36-2 | 95% | 0.5g |
$809.0 | 2023-10-26 | |
| Enamine | EN300-1125457-1.0g |
2-methyl-3-oxo-3-(oxolan-3-yl)propanal |
1533442-36-2 | 1g |
$1086.0 | 2023-06-09 | ||
| Enamine | EN300-1125457-2.5g |
2-methyl-3-oxo-3-(oxolan-3-yl)propanal |
1533442-36-2 | 95% | 2.5g |
$1650.0 | 2023-10-26 | |
| Enamine | EN300-1125457-5.0g |
2-methyl-3-oxo-3-(oxolan-3-yl)propanal |
1533442-36-2 | 5g |
$3147.0 | 2023-06-09 | ||
| Enamine | EN300-1125457-10.0g |
2-methyl-3-oxo-3-(oxolan-3-yl)propanal |
1533442-36-2 | 10g |
$4667.0 | 2023-06-09 | ||
| Enamine | EN300-1125457-1g |
2-methyl-3-oxo-3-(oxolan-3-yl)propanal |
1533442-36-2 | 95% | 1g |
$842.0 | 2023-10-26 | |
| Enamine | EN300-1125457-5g |
2-methyl-3-oxo-3-(oxolan-3-yl)propanal |
1533442-36-2 | 95% | 5g |
$2443.0 | 2023-10-26 |
2-Methyl-3-oxo-3-(oxolan-3-yl)propanal Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
1533442-36-2 (2-Methyl-3-oxo-3-(oxolan-3-yl)propanal) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
